Cas no 181478-03-5 (Carbamic acid,[1-(2-propynyl)-3-butynyl]-, 1,1-dimethylethyl ester (9CI))

Carbamic acid, [1-(2-propynyl)-3-butynyl]-, 1,1-dimethylethyl ester (9CI) is a specialized organic compound featuring a carbamate backbone with terminal alkyne functionalities. Its structure, incorporating both a tert-butyl ester and propargyl groups, makes it a versatile intermediate in synthetic chemistry, particularly for click chemistry applications and polymer crosslinking. The compound’s reactivity enables selective modifications, facilitating the synthesis of complex molecular architectures. Its stability under standard conditions ensures ease of handling, while the presence of multiple alkyne moieties allows for efficient conjugation in materials science and pharmaceutical research. This product is suited for advanced organic synthesis, offering precise control in functional group transformations.

Carbamic acid,[1-(2-propynyl)-3-butynyl]-, 1,1-dimethylethyl ester (9CI) structure

181478-03-5 structure

Product Name:Carbamic acid,[1-(2-propynyl)-3-butynyl]-, 1,1-dimethylethyl ester (9CI)

CAS No:181478-03-5

MF:C₁₂H₁₇NO₂

MW:207.268883466721

CID:113670

PubChem ID:18705852

Update Time:2025-06-03

Carbamic acid,[1-(2-propynyl)-3-butynyl]-, 1,1-dimethylethyl ester (9CI) Chemical and Physical Properties

Names and Identifiers

- Carbamic acid,[1-(2-propynyl)-3-butynyl]-, 1,1-dimethylethyl ester (9CI)
- Carbamic acid, [1-(2-propynyl)-3-butynyl]-, 1,1-dimethylethyl ester (9CI)
- tert-butyl N-hepta-1,6-diyn-4-ylcarbamate
- EN300-172175
- 181478-03-5
- OETVIAYXAPEIHH-UHFFFAOYSA-N
- SCHEMBL7854592
- 4-(t-butyloxycarbonylamino)heptan-1,6-diyne
- 4-(t-Butyloxycarbonylamino)hepta-1,6-diyne
- TERT-BUTYL N-(HEPTA-1,6-DIYN-4-YL)CARBAMATE
- Inchi： 1S/C12H17NO2/c1-6-8-10(9-7-2)13-11(14)15-12(3,4)5/h1-2,10H,8-9H2,3-5H3,(H,13,14)
- InChI Key： OETVIAYXAPEIHH-UHFFFAOYSA-N
- SMILES： O(C(NC(CC#C)CC#C)=O)C(C)(C)C

Computed Properties

Exact Mass: 207.12601
Monoisotopic Mass: 207.125928785g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 15
Rotatable Bond Count: 5
Complexity: 290
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.1
Topological Polar Surface Area: 38.3Å²

Experimental Properties

PSA: 38.33

Carbamic acid,[1-(2-propynyl)-3-butynyl]-, 1,1-dimethylethyl ester (9CI) Pricemore >>

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